Cas no 53053-51-3 (Methyl 4-(methylthio)butanoate)

Methyl 4-(methylthio)butanoate structure
53053-51-3 structure
Product Name:Methyl 4-(methylthio)butanoate
CAS No:53053-51-3
MF:C6H12O2S
MW:148.223280906677
MDL:MFCD00009849
CID:89736
Update Time:2025-04-18

Methyl 4-(methylthio)butanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-(methylthio)butyrate
    • 4-(Methylthio)butyric acid methyl ester
    • methyl 4-methylsulfanylbutanoate
    • FEMA No. 3412
    • Methyl 4-(methylthio)butanoate
    • MDL： MFCD00009849
    • Inchi： 1S/C6H12O2S/c1-8-6(7)4-3-5-9-2/h3-5H2,1-2H3
    • InChI Key： HQDLZISNHUMXEA-UHFFFAOYSA-N
    • SMILES： COC(CCCSC)=O

Computed Properties

  • Exact Mass: 148.05600
  • Monoisotopic Mass: 148.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 83.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 51.6A^2

Experimental Properties

  • Color/Form: liquid
  • Density: 1,036 g/cm3
  • Boiling Point: 114-115°C 40mm
  • Flash Point: 72°C
  • Refractive Index: 1.4660
  • PSA: 51.60000
  • LogP: 1.30260
  • FEMA: 3412 | METHYL 4-(METHYLTHIO)BUTYRATE
  • Solubility: Insoluble in water

Methyl 4-(methylthio)butanoate Security Information

Methyl 4-(methylthio)butanoate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Methyl 4-(methylthio)butanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M300321-25g
Methyl 4-(methylthio)butanoate
 53053-51-3 ≥95%
25g
 ¥2265.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M300321-5g
Methyl 4-(methylthio)butanoate
 53053-51-3 ≥95%
5g
 ¥661.90 2023-09-01
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
L11000-5g
Methyl 4-(methylthio)butyrate, 96%
 53053-51-3 96%
5g
 ￥1061.00 2023-02-22
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
L11000-25g
Methyl 4-(methylthio)butyrate, 96%
 53053-51-3 96%
25g
 ￥4090.00 2023-02-22
TRC
M338363-250mg
Methyl 4-(methylthio)butanoate
 53053-51-3
250mg
 $121.00 2023-05-17
TRC
M338363-1g
Methyl 4-(methylthio)butanoate
 53053-51-3
1g
 $ 170.00 2022-06-03
TRC
M338363-5g
Methyl 4-(methylthio)butanoate
 53053-51-3
5g
 $ 770.00 2022-06-03
TRC
M338363-1000mg
Methyl 4-(methylthio)butanoate
 53053-51-3
1g
 $207.00 2023-05-17
TRC
M338363-5000mg
Methyl 4-(methylthio)butanoate
 53053-51-3
5g
 $930.00 2023-05-17
eNovation Chemicals LLC
D765616-5g
Methyl 4-(methylthio)butanoate
 53053-51-3 96%
5g
 $135 2024-06-07

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